Cas no 75689-09-7 (4-Bromo-2-(methoxyimino)-3-oxobutanoic acid)
75689-09-7 structure
Product Name:4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
CAS No:75689-09-7
MF:C5H6BrNO4
MW:224.009440898895
CID:2674605
PubChem ID:53651215
Update Time:2025-04-21
4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methoxyimino-3-oxobutyric acid
- 4-bromo-2-methoxyiminoacetoacetic acid
- 4-BROMO-2-(METHOXYIMINO)-3-OXOBUTANOIC ACID
- DB-205776
- 537693-38-2
- AMTTUPGTZVAKBF-UHFFFAOYSA-N
- 4-bromo-2-methoxyimino-3-oxo-butyric acid
- DTXSID20705686
- 4-bromo-2-methoxyimino-3-oxo butyric acid
- SCHEMBL4811123
- 75689-09-7
- 4-Bromo-2-(methoxyimino)-3-oxobutanoic acid
-
- Inchi: 1S/C5H6BrNO4/c1-11-7-4(5(9)10)3(8)2-6/h2H2,1H3,(H,9,10)
- InChI Key: AMTTUPGTZVAKBF-UHFFFAOYSA-N
- SMILES: BrCC(C(C(=O)O)=NOC)=O
Computed Properties
- Exact Mass: 222.94802Da
- Monoisotopic Mass: 222.94802Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 76Ų
4-Bromo-2-(methoxyimino)-3-oxobutanoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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